molecular formula C10H15NO3S B229012 4-ethoxy-N,3-dimethylbenzenesulfonamide

4-ethoxy-N,3-dimethylbenzenesulfonamide

Cat. No.: B229012
M. Wt: 229.3 g/mol
InChI Key: FBHDHSMANAMTDQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Ethoxy-N,3-dimethylbenzenesulfonamide is a sulfonamide derivative characterized by an ethoxy group at the para position (C4), a methyl group at the meta position (C3), and a dimethylamine substituent on the sulfonamide nitrogen.

Properties

Molecular Formula

C10H15NO3S

Molecular Weight

229.3 g/mol

IUPAC Name

4-ethoxy-N,3-dimethylbenzenesulfonamide

InChI

InChI=1S/C10H15NO3S/c1-4-14-10-6-5-9(7-8(10)2)15(12,13)11-3/h5-7,11H,4H2,1-3H3

InChI Key

FBHDHSMANAMTDQ-UHFFFAOYSA-N

SMILES

CCOC1=C(C=C(C=C1)S(=O)(=O)NC)C

Canonical SMILES

CCOC1=C(C=C(C=C1)S(=O)(=O)NC)C

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structural Analogues

Key Observations :

  • Ethoxy vs.
  • N-Substituents: Dimethylamine on the sulfonamide nitrogen (target compound) may reduce steric hindrance compared to bulkier groups like pyrimidinyl-ethyl or cyanophenyl , favoring enzyme active-site binding.
  • Synthetic Routes : Most analogues are synthesized via sulfonyl chloride reactions with amines (e.g., ), suggesting the target compound could be prepared similarly using 4-ethoxy-3-methylbenzenesulfonyl chloride and dimethylamine .

Pharmacological and Physicochemical Properties

Table 2: Bioactivity and Properties of Analogues
Compound Name Bioactivity/Properties Reference
4-Methyl-N-(5-methyl-1,2-oxazol-3-yl)benzenesulfonamide Antimicrobial activity (Gram-positive bacteria)
N-(4-Cyanophenyl)-3-methoxybenzenesulfonamide Enzyme inhibition (hypothetical)
4-Ethoxy-N-(pyrimidinyl-ethyl)benzenesulfonamide Kinase targeting (structural inference)
4-Methoxy-N-(4-methoxyphenyl)benzenesulfonamide Crystallographic stability

Key Observations :

  • Antimicrobial Activity : The oxazole-containing analogue () demonstrates that heterocyclic N-substituents enhance antimicrobial effects, a trait the target compound may lack due to its simpler dimethylamine group.
  • Crystallography : Methoxy-substituted analogues (e.g., ) form stable crystals via hydrogen-bonding networks; the ethoxy group’s bulkiness in the target compound might alter packing efficiency.

Structural and Electronic Comparisons

  • Steric Effects : The N,N-dimethyl group minimizes steric clash compared to N-aryl or N-heterocyclic substituents (), possibly improving binding to compact active sites.
  • Hydrogen Bonding : Sulfonamide NH groups in analogues (e.g., ) participate in hydrogen bonding; dimethylation in the target compound eliminates this, reducing polarity but increasing metabolic stability.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.